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This section summarizes the key scientific context for robinin, which is essential for creating your support

content.

Mechanism of Action: Robinin functions as a Toll-like receptor 2 (TLR2) inhibitor. It exerts anti-

tumor effects in pancreatic cancer cells by downregulating the TLR2-PI3k-AKT signaling pathway.
This action inhibits cell proliferation, migration, and inflammation [1].

Experimental Evidence: Studies on pancreatic cancer cell lines (Mia-PACA2 and PANC-1) show that
Robinin (at 1 µM/ml) significantly reduces cell proliferation and migration. It also attenuates the

expression of EMT markers (α-SMA, snail) and inflammation markers (IL-6, TNF-α) [1].

Graphviz Diagramming Standards

To ensure all your diagrams meet the specified formatting and style rules, please adhere to the following

standards. These are compiled from the official Graphviz documentation [2] [3] [4].

The table below outlines key attributes for nodes and edges.

Attribute Applies To Value & Type Description & Notes

labeldistance

[5]
Edges Number (e.g.,

2.5)
Ensures a gap between edge label and the
edge line. Set to >2.0 as required.

fontcolor [4] Nodes,
Edges,

Color Value (e.g.,
#202124)

Text color. Must have high contrast against
the node's fillcolor.
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Attribute Applies To Value & Type Description & Notes

Graphs

fillcolor [6] Nodes,
Clusters

Color Value (e.g.,
#FBBC05)

Node background color. Use with
style=filled.

color [4] Nodes,
Edges,

Clusters

Color Value (e.g.,
#EA4335)

Line color for edges and node borders.

style [3] Nodes, Edges filled,

rounded,
dashed

For nodes, use "filled" to enable

fillcolor. "rounded" gives rounded
corners.

shape [3] Nodes rect, oval,
box, none

Defines node shape. "none" or "plain" is
often best for HTML-like labels.

Diagram Code Example: Robinin Signaling Pathway

The following DOT code creates a simplified diagram of the signaling pathway affected by Robinin,

incorporating all your style rules.
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Diagram Title: Robinin Inhibits the TLR2-PI3k-AKT Pathway

Suggested FAQs & troubleshooting Guides

While direct data on common robinin experiment issues is unavailable, here are potential FAQ topics based

on general research practices:

What is the typical working concentration of Robinin for in vitro studies?

Answer: Based on the cited study, a concentration of 1 µM/ml was used to effectively inhibit

proliferation and migration in Mia-PACA2 and PANC-1 cell lines. Dose-response experiments
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with 500 nM, 1 µM, 5 µM, and 10 µM/ml can be conducted to determine the optimal

concentration for your specific cell type [1].

How is Robinin prepared for cell treatment?

Answer: According to the methodology, Robinin in powder state is dissolved in DMSO to

create a stock solution, which is then diluted in the cell culture medium to the desired final
concentration [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b541733#robinin-signal-enhancement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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